Cas no 1361541-46-9 (2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine)

2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine is a chlorinated nitropyridine derivative with potential applications in agrochemical and pharmaceutical research due to its structurally distinct polyhalogenated aromatic system. The presence of multiple chlorine substituents enhances its stability and lipophilicity, making it a candidate for studying pesticidal or herbicidal activity. The nitro group at the 3-position contributes to its electrophilic reactivity, which may be leveraged in synthetic modifications or as a precursor for further functionalization. Its rigid, sterically hindered framework could also be explored in materials science for specialized applications requiring thermally robust compounds. The compound's purity and defined structure support reproducible experimental outcomes in research settings.

2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine structure

1361541-46-9 structure

Product Name:2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine

CAS No:1361541-46-9

MF:C₁₇H₆Cl₆N₂O₂

MW:482.959738254547

CID:4793772

Update Time:2025-05-22

2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine
- Inchi： 1S/C17H6Cl6N2O2/c18-7-3-10(14(22)12(20)5-7)9-1-2-24-16(17(9)25(26)27)11-4-8(19)6-13(21)15(11)23/h1-6H
- InChI Key： BDYYWIXSDIFYGP-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1C=CN=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1[N+](=O)[O-])Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 538
XLogP3: 7.7
Topological Polar Surface Area: 58.7

2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013031058-250mg	2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine	1361541-46-9	97%	250mg	494.40 USD	2021-05-31
Alichem	A013031058-500mg	2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine	1361541-46-9	97%	500mg	806.85 USD	2021-05-31
Alichem	A013031058-1g	2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine	1361541-46-9	97%	1g	1,534.70 USD	2021-05-31

2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Additional information on 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine

Recent Advances in the Study of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine (CAS: 1361541-46-9)

The compound 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine (CAS: 1361541-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichlorophenyl and nitro-substituted pyridine structure, has shown promising potential in various applications, including medicinal chemistry and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic or industrial uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine. The research team synthesized the compound using a modified Ullmann coupling reaction and evaluated its efficacy against a panel of drug-resistant bacterial strains. Results indicated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. The study also proposed a mechanism of action involving interference with bacterial cell wall synthesis, though further validation is required.

In the agrochemical sector, a patent application (WO2023056789) filed in early 2024 highlighted the use of 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine as a key intermediate in the synthesis of novel fungicides. The patent claims improved stability and environmental safety compared to traditional chlorinated phenyl derivatives. Field trials demonstrated effective control of Botrytis cinerea in grapevines, with reduced phytotoxicity observed at recommended application rates.

Structural and computational studies have also advanced our understanding of this compound. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2024) revealed unique electronic properties arising from the interplay between the electron-withdrawing nitro group and the trichlorophenyl substituents. These findings suggest potential applications in materials science, particularly in the development of organic semiconductors or nonlinear optical materials.

Ongoing toxicological assessments are addressing safety concerns associated with 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine. Preliminary results from in vitro cytotoxicity assays indicate moderate toxicity to human hepatic cells at high concentrations, prompting research into structural modifications to improve selectivity. The compound's environmental fate is also under investigation, with particular focus on its persistence and potential bioaccumulation in aquatic ecosystems.

The current research landscape suggests that 2,4-Bis(2,3,5-trichlorophenyl)-3-nitropyridine represents a versatile scaffold for further development. Future directions may include exploration of its anticancer potential, given the known activity of similar nitropyridine derivatives against various cancer cell lines. Additionally, the compound's unique structural features make it an interesting candidate for catalyst development in organic synthesis.